Einecs 239-414-3 Einecs 239-414-3
Brand Name: Vulcanchem
CAS No.: 15394-93-1
VCID: VC21068117
InChI: InChI=1S/C16H12ClN5O4/c1-9-14(16(24)21(20-9)11-5-3-2-4-6-11)19-18-12-7-10(17)8-13(15(12)23)22(25)26/h2-8,14,23H,1H3
SMILES: CC1=NN(C(=O)C1N=NC2=CC(=C(C=C2O)[N+](=O)[O-])Cl)C3=CC=CC=C3
Molecular Formula: C16H12ClN5O4
Molecular Weight: 373.75 g/mol

Einecs 239-414-3

CAS No.: 15394-93-1

Cat. No.: VC21068117

Molecular Formula: C16H12ClN5O4

Molecular Weight: 373.75 g/mol

* For research use only. Not for human or veterinary use.

Einecs 239-414-3 - 15394-93-1

Specification

CAS No. 15394-93-1
Molecular Formula C16H12ClN5O4
Molecular Weight 373.75 g/mol
IUPAC Name 4-[(5-chloro-2-hydroxy-3-nitrophenyl)diazenyl]-5-methyl-2-phenyl-4H-pyrazol-3-one
Standard InChI InChI=1S/C16H12ClN5O4/c1-9-14(16(24)21(20-9)11-5-3-2-4-6-11)19-18-12-7-10(17)8-13(15(12)23)22(25)26/h2-8,14,23H,1H3
Standard InChI Key OJTGJINHHPXTJI-UHFFFAOYSA-N
SMILES CC1=NN(C(=O)C1N=NC2=CC(=C(C=C2O)[N+](=O)[O-])Cl)C3=CC=CC=C3
Canonical SMILES CC1=NN(C(=O)C1N=NC2=C(C(=CC(=C2)Cl)[N+](=O)[O-])O)C3=CC=CC=C3

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